(S)-3,4-Dichloro-N-(1-(3-isothiocyanatophenyl)-2-(1-pyrrolidinyl)ethyl )-N-methylbenzeneacetamide
(S)-3,4-Dichloro-N-(1-(3-isothiocyanatophenyl)-2-(1-pyrrolidinyl)ethyl )-N-methylbenzeneacetamide
Brand Name:
Vulcanchem
CAS No.:
155512-49-5
VCID:
VC0121782
InChI:
InChI=1S/C22H23Cl2N3OS/c1-26(22(28)12-16-7-8-19(23)20(24)11-16)21(14-27-9-2-3-10-27)17-5-4-6-18(13-17)25-15-29/h4-8,11,13,21H,2-3,9-10,12,14H2,1H3/t21-/m1/s1
SMILES:
CN(C(CN1CCCC1)C2=CC(=CC=C2)N=C=S)C(=O)CC3=CC(=C(C=C3)Cl)Cl
Molecular Formula:
C22H23Cl2N3OS
Molecular Weight:
448.4 g/mol
(S)-3,4-Dichloro-N-(1-(3-isothiocyanatophenyl)-2-(1-pyrrolidinyl)ethyl )-N-methylbenzeneacetamide
CAS No.: 155512-49-5
Main Products
VCID: VC0121782
Molecular Formula: C22H23Cl2N3OS
Molecular Weight: 448.4 g/mol
| CAS No. | 155512-49-5 |
|---|---|
| Product Name | (S)-3,4-Dichloro-N-(1-(3-isothiocyanatophenyl)-2-(1-pyrrolidinyl)ethyl )-N-methylbenzeneacetamide |
| Molecular Formula | C22H23Cl2N3OS |
| Molecular Weight | 448.4 g/mol |
| IUPAC Name | 2-(3,4-dichlorophenyl)-N-[(1S)-1-(3-isothiocyanatophenyl)-2-pyrrolidin-1-ylethyl]-N-methylacetamide |
| Standard InChI | InChI=1S/C22H23Cl2N3OS/c1-26(22(28)12-16-7-8-19(23)20(24)11-16)21(14-27-9-2-3-10-27)17-5-4-6-18(13-17)25-15-29/h4-8,11,13,21H,2-3,9-10,12,14H2,1H3/t21-/m1/s1 |
| Standard InChIKey | BNAKCEFXXMHXDQ-OAQYLSRUSA-N |
| Isomeric SMILES | CN([C@H](CN1CCCC1)C2=CC(=CC=C2)N=C=S)C(=O)CC3=CC(=C(C=C3)Cl)Cl |
| SMILES | CN(C(CN1CCCC1)C2=CC(=CC=C2)N=C=S)C(=O)CC3=CC(=C(C=C3)Cl)Cl |
| Canonical SMILES | CN(C(CN1CCCC1)C2=CC(=CC=C2)N=C=S)C(=O)CC3=CC(=C(C=C3)Cl)Cl |
| Synonyms | 2-(3,4-dichlorophenyl)-N-methyl-N-(1-(3-isothiocyanatophenyl)-2-(1-pyrrolidinyl)ethyl)acetamide DIPPA |
| PubChem Compound | 127914 |
| Last Modified | Nov 11 2021 |
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